Cas no 1196154-15-0 (c-4-(2,2,2-Trifluoro-ethoxy)-pyrimidin-2-yl-methylamine Hydrochloride)

• Product Name: c-4-(2,2,2-Trifluoro-ethoxy)-pyrimidin-2-yl-methylamine Hydrochloride
• CAS No: 1196154-15-0
• MF: C₇H₉ClF₃N₃O
• MW: 243.614070653915
• MDL: MFCD11101312
• CID: 1084631
• PubChem ID: 72211690
• Update Time: 2025-05-19

c-4-(2,2,2-Trifluoro-ethoxy)-pyrimidin-2-yl-methylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• (4-(2,2,2-Trifluoroethoxy)pyrimidin-2-yl)methanamine hydrochloride
• [4-(2,2,2-trifluoroethoxy)pyrimidin-2-yl]methanamine,hydrochloride
• C-[4-(2,2,2-Trifluoro-ethoxy)-pyrimidin-2-yl]-methylamine hydrochloride
• [4-(2,2,2-trifluoroethoxy)pyrimidin-2-yl]methanamine hydrochloride
• DB-264610
• (4-(2,2,2-TRIFLUOROETHOXY)PYRIMIDIN-2-YL)METHANAMINEHYDROCHLORIDE
• AB63350
• 1-[4-(2,2,2-TRIFLUOROETHOXY)PYRIMIDIN-2-YL]METHANAMINE HYDROCHLORIDE
• MFCD11101312
• [4-(2,2,2-trifluoroethoxy)pyrimidin-2-yl]methanamine;hydrochloride
• C7H9ClF3N3O
• CS-0341915
• 1196154-15-0
• c-4-(2,2,2-Trifluoro-ethoxy)-pyrimidin-2-yl-methylamine Hydrochloride

• MDL： MFCD11101312
• Inchi： 1S/C7H8F3N3O.ClH/c8-7(9,10)4-14-6-1-2-12-5(3-11)13-6;/h1-2H,3-4,11H2;1H
• InChI Key： IXETXPFOBZISFD-UHFFFAOYSA-N
• SMILES： Cl.FC(COC1C=CN=C(CN)N=1)(F)F

Computed Properties

• Exact Mass: 243.0386241g/mol
• Monoisotopic Mass: 243.0386241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 176
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: 62 °C
• Boiling Point: 335.7±22.0 °C at 760 mmHg
• Flash Point: 156.8±22.3 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

c-4-(2,2,2-Trifluoro-ethoxy)-pyrimidin-2-yl-methylamine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on c-4-(2,2,2-Trifluoro-ethoxy)-pyrimidin-2-yl-methylamine Hydrochloride

CAS No. 1196154-15-0: C-4-(2,2,2-Trifluoro-ethoxy)-pyrimidin-2-yl-methylamine Hydrochloride

CAS No. 1196154-15-0 refers to the compound known as C-4-(2,2,2-Trifluoro-ethoxy)-pyrimidin-2-yl-methylamine Hydrochloride, a highly specialized chemical entity with significant potential in various scientific and industrial applications. This compound is characterized by its unique structure, which combines a pyrimidine ring with a trifluoroethoxy group and a methylamine moiety. The hydrochloride salt form further enhances its stability and solubility properties, making it suitable for a wide range of applications in the fields of pharmaceuticals, agrochemicals, and advanced materials.

The synthesis of CAS No. 1196154-15-0 involves a series of intricate chemical reactions, including nucleophilic substitutions and acid-base neutralizations. Recent advancements in synthetic chemistry have enabled the efficient production of this compound with high purity and yield. Researchers have also explored alternative synthetic pathways to minimize environmental impact and improve cost-effectiveness.

In terms of pharmacological applications, CAS No. 1196154-15-0 has shown promising results in preclinical studies as a potential drug candidate for treating various diseases. Its ability to target specific biological pathways makes it an attractive option for drug developers. For instance, studies have demonstrated its potential as an inhibitor of certain enzymes involved in cancer progression.

The structural uniqueness of CAS No. 1196154-15-0 also lends itself to applications in materials science. Its ability to form stable complexes with metal ions has been explored for use in catalysis and sensor development. Additionally, the compound's electronic properties make it a candidate for organic electronics applications.

From an environmental perspective, the safety and biodegradability of CAS No. 1196154-15-0 have been thoroughly assessed. Regulatory bodies have deemed it safe for use under controlled conditions, provided proper handling and disposal protocols are followed.

In conclusion, CAS No. 1196154-15-0, or CAS No. 1196154_